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Aspect Key Findings in Rodents

| Carcinogenicity | « Causes liver tumors in mice and rats [1]. * Preweanling and weanling mice are more
sensitive to tumor induction [1]. | | Genotoxicity | * Formation of hepatic DNA adducts in vivo and in vitro is
demonstrated [1]. « Metabolite 1'-sulfoxyestragole is the ultimate genotoxic carcinogen [2] [3]. | | Metabolic
Activation | * Hydroxylation to 1'-hydroxyestragole (catalyzed by CYP enzymes) [2]. ¢ Subsequent
sulfoconjugation to 1'-sulfoxyestragole (catalyzed by SULT enzymes) [2]. | | Potency | « The 1'-hydroxy

metabolite is a stronger hepatocarcinogen than the parent estragole [1]. |

Quantitative Data from Rodent Studies

Study Description Dosing & Route Key Results & Doses

NTP 2-year bioassay (Methyl 37 mg/kg/day by gavage Lowest dose at which carcinogenicity

Eugenol, a related compound)  [1] and hepatotoxicity were reported [1].
Subchronic Toxicity 100 mg/kg [1] Increased liver weight at a dose lower
(Estragole) than the carcinogenic dose [1].
Tumor Induction (Safrole, Repetitive intraperitoneal Induced liver tumors in preweanling and
Estragole, Methyl Eugenol) injection for 20 days [1] weanling mice at approx. 10-12 months

[1].
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Study Description Dosing & Route Key Results & Doses
No Observable Adverse ~260 mg/kg (average for Equivalent to ~25 ml of basil essential oil
Effect Level (NOAEL) rats and mice) [4] for a 70 kg adult [4].

Experimental Protocols for Key Assays

Researchers typically follow these methodologies to investigate estragole's carcinogenic potential:

¢ In Vivo Carcinogenicity Studies: Rodents (typically mice like CD-1 and B6C3F1 strains) are dosed
with estragole via oral gavage, intraperitoneal (ip), or subcutaneous injection, often for periods
ranging from 20 days to 2 years [1]. Studies monitor endpoints including liver tumor incidence,
histopathology, and chronic hepatotoxicity [1].

e DNA Adduct Detection (In Vivo and In Vitro): Estragole or its metabolites are incubated with
biological systems (e.g., hepatic S9 fractions, live animals). DNA is extracted and analyzed using
sophisticated techniques like isotope-dilution coupled with modified Edman degradation to identify
and quantify specific adducts such as isoestragole-2'-deoxyguanosine and isoestragole-2'-
deoxyadenosine [2].

¢ Hemoglobin Adduct Monitoring: A pilot investigation in humans consuming estragole-rich fennel
tea measured the hemoglobin adduct N-(isoestragole-3-yl)-valine (IES-Val) in blood as a biomarker
of internal exposure to the reactive metabolite, showing a significant increase during consumption [2].

Metabolic Activation Pathway

The metabolic activation of estragole into its ultimate carcinogenic form involves a well-defined two-step
pathway, which can be visualized in the following diagram. This reactive metabolite can then bind to DNA,

forming adducts that initiate carcinogenesis.
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Research Context and Relevance

¢ Human Relevance is Uncertain: The doses required to induce tumors in rodents are very high, and
the No Observable Adverse Effect Level (NOAEFootnote L) in rodents is approximately 260
mglkg [4]. For a 70 kg adult, this equates to an unrealistic daily consumption of about 47 grams of
tarragon essential oil [4].

¢ The "Matrix Effect” is Crucial: Studies using pure estragole may not represent the real-world
risk from consuming plants like fennel or basil [3] [4]. Research shows that basil extract can

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s601013?utm_src=pdf-body-img
https://pranarom.fr/en/blogs/expert-advice/a-propos-de-lestragol-et-les-huiles-essentielles-destragon-et-de-basilic
https://pranarom.fr/en/blogs/expert-advice/a-propos-de-lestragol-et-les-huiles-essentielles-destragon-et-de-basilic
https://www.smolecule.com/products/s601013?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3414240/
https://pranarom.fr/en/blogs/expert-advice/a-propos-de-lestragol-et-les-huiles-essentielles-destragon-et-de-basilic
https://www.smolecule.com/products/s601013?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

completely inhibit the DNA damage induced by pure 1'-hydroxyestragole in human liver cells,
suggesting other compounds in the whole plant have a protective effect [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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